6-Benzylidene-2-(2-chloro-phenyl)-2-methylamino-cyclohexanone

• IUPAC Name: (6E)-6-benzylidene-2-(2-chlorophenyl)-2-(methylamino)cyclohexan-1-one
• InChI: InChI=1S/C20H20ClNO/c1-22-20(17-11-5-6-12-18(17)21)13-7-10-16(19(20)23)14-15-8-3-2-4-9-15/h2-6,8-9,11-12,14,22H,7,10,13H2,1H3/b16-14+
• InChI Key: NMIRKZWCHKQRAV-JQIJEIRASA-N
• Canonical SMILES: CNC1(CCCC(=CC2=CC=CC=C2)C1=O)C3=CC=CC=C3Cl
• Isomeric SMILES: CNC1(CCC/C(=C\C2=CC=CC=C2)/C1=O)C3=CC=CC=C3Cl
• Molecular Formula: C20H20ClNO
• Molecular Weight: 325.8 g/mol

Description

6-Benzylidene-2-(2-chloro-phenyl)-2-methylamino-cyclohexanone, also known as Ketamine, is a widely used anesthetic drug that has been in use for over five decades. Ketamine is a dissociative anesthetic that induces a trance-like state while providing pain relief, sedation, and amnesia. In recent years, Ketamine has gained attention as a potential treatment for depression, anxiety, and other mental health disorders.

Scientific Research Applications

1. Crystal Structures and Synthesis

Research conducted by Amoozadeh et al. (2011) in "Journal of Chemical Crystallography" focused on the synthesis and crystal structures of similar compounds, specifically α, α′-bis-substituted benzylidene cyclohexanones. This study provided insights into the crystal packing and conformation of these compounds, which can be relevant to the understanding of 6-Benzylidene-2-(2-chloro-phenyl)-2-methylamino-cyclohexanone's structure and potential applications in materials science or pharmaceuticals (Amoozadeh et al., 2011).

2. Synthesis and Potential Therapeutic Properties

Liu et al. (2013) designed and synthesized a range of 2-(E)-substituted benzylidene-6-(N-substituted aminomethyl)cyclohexanones, which are structurally related to this compound. This study, published in "Medicinal Chemistry Research", explored their potential analgesic and anti-inflammatory properties, highlighting the therapeutic potential of such compounds in medical research (Liu et al., 2013).

3. Tritium Labelling and Molecular Analysis

Research by Blackburn and Ober (1967) in "Journal of Labelled Compounds and Radiopharmaceuticals" focused on tritium labelling of 2‐(O‐chlorophenyl)‐2‐(methylamino)‐Cyclohexanone, a compound closely related to this compound. Their work provides a basis for understanding the molecular distribution and behavior of tritium in such compounds, which is crucial for tracing and analytical studies in biochemistry and pharmacology (Blackburn & Ober, 1967).

4. Quantum Chemical Computations

Amalanathan et al. (2008) conducted a study on the vibrational analysis of a compound similar to this compound, using NIR FT-Raman and FT-IR spectroscopy. This research, although not directly on the specific compound, offers valuable insights into the quantum chemical properties and spectral investigation of related compounds, useful for pharmaceutical and agrochemical applications (Amalanathan et al., 2008).